
Cochliomycin B: A Technical Guide to its
Chemical Structure and Biological Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cochliomycin B

Cat. No.: B15561740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cochliomycin B is a naturally occurring 14-membered resorcylic acid lactone isolated from the

marine fungus Cochliobolus lunatus. This document provides a comprehensive overview of its

chemical structure, physicochemical properties, and known biological activities. Detailed

experimental protocols for its isolation and assessment of its antifouling properties are

presented. While the precise signaling pathways modulated by Cochliomycin B are still under

investigation, this guide summarizes the current understanding of its mechanism of action

based on studies of closely related analogs. All quantitative data are presented in tabular

format for clarity and comparative analysis.

Chemical Structure and Properties
Cochliomycin B is a macrolide with the chemical formula C₂₂H₂₈O₇.[1] Its systematic IUPAC

name is (2E,5S,9R,10S,11E,14S)-10,18-dihydroxy-20-methoxy-7,7,14-trimethyl-6,8,15-

trioxatricyclo[15.4.0.0⁵,⁹]henicosa-1(17),2,11,18,20-pentaen-16-one.[1] The molecule features

a 14-membered lactone ring fused to a resorcylic acid moiety and includes a rare natural

acetonide group.

Table 1: Physicochemical Properties of Cochliomycin B
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Property Value Reference

Molecular Formula C₂₂H₂₈O₇ [1]

Molecular Weight 404.45 g/mol [1]

PubChem CID 52952746 [1]

Synonyms

(2E,5S,9R,10S,11E,14S)-10,1

8-dihydroxy-20-methoxy-

7,7,14-trimethyl-6,8,15-

trioxatricyclo[15.4.0.0⁵,⁹]henico

sa-1(17),2,11,18,20-pentaen-

16-one

[1]

Biological Activity
Cochliomycin B has been identified as a potent antifouling agent.[2] Antifouling compounds

are crucial in marine applications to prevent the accumulation of organisms on submerged

surfaces. The biological activity of Cochliomycin B and its analogs has been primarily

evaluated against the larval settlement of the barnacle Balanus amphitrite.

Table 2: Antifouling Activity of Cochliomycin B and Related Compounds
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Compound Organism Activity EC₅₀ (μg/mL) Reference

Cochliomycin B

Balanus

amphitrite (larval

settlement)

Antifouling

Not explicitly

stated for B, but

analogs show

high potency

[2]

Cochliomycin A

Balanus

amphitrite (larval

settlement)

Antifouling

1.82 - 22.5 (for

various

cochliomycins)

[1]

Cochliomycin C

Balanus

amphitrite (larval

settlement)

Antifouling

Not explicitly

stated for C, but

analogs show

high potency

[2]

LL-Z1640-2

Balanus

amphitrite (larval

settlement)

Antifouling 1.82 [1]

Experimental Protocols
Isolation and Purification of Cochliomycin B
The following protocol is based on the methodology described by Shao et al. (2011) for the

isolation of cochliomycins from the fungus Cochliobolus lunatus.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.medchemexpress.cn/mce_publications/21348465.html
https://www.researchgate.net/publication/260872706_Antifouling_and_Fungicidal_Resorcylic_Acid_Lactones_from_the_Sea_Anemone-Derived_Fungus_Cochliobolus_lunatus
https://www.medchemexpress.cn/mce_publications/21348465.html
https://www.researchgate.net/publication/260872706_Antifouling_and_Fungicidal_Resorcylic_Acid_Lactones_from_the_Sea_Anemone-Derived_Fungus_Cochliobolus_lunatus
https://www.benchchem.com/product/b15561740?utm_src=pdf-body
https://www.medchemexpress.cn/mce_publications/21348465.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fermentation

Extraction

Purification

Cochliobolus lunatus

Culture in liquid medium

Incubation for 30 days at 28 °C

Culture Broth

Filtration

Ethyl Acetate Extraction

Crude Extract

Silica Gel Column Chromatography

Sephadex LH-20 Chromatography

Reversed-Phase HPLC

Pure Cochliomycin B
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Cochliomycin B

NO/cGMP Pathway

Interferes with

Up/Down-regulation of Key Proteins

Leads to

Inhibition of Larval Settlement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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